![molecular formula C9H6BrNO2 B1331668 4-Bromo-2-(5-isoxazolyl)phenol CAS No. 213690-27-8](/img/structure/B1331668.png)
4-Bromo-2-(5-isoxazolyl)phenol
Overview
Description
4-Bromo-2-(5-isoxazolyl)phenol (4-Bromo-5-IP) is a small molecule compound that has found numerous applications in the scientific research community. It has been used for a wide range of purposes, from synthesizing new molecules to studying the biochemical and physiological effects of compounds.
Scientific Research Applications
1. Metabolism and Toxicity Studies
4-Bromo-2-(5-isoxazolyl)phenol, a derivative of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B), has been studied for its metabolism and potential toxic effects. Research involving human and animal hepatocytes has helped to elucidate the metabolic pathways of 2C-B and its derivatives, contributing to the understanding of their toxicity and effects on liver function (Carmo et al., 2005).
2. Analytical Chemistry Applications
In analytical chemistry, derivatives of bromophenols like this compound are used as reagents for the detection and quantification of various metals. For instance, 2-(5-Bromo-2-pyridylazo)-5-(N-propyl-N-sulfopropylamino)phenol is utilized for the sensitive detection of transition metals in complex matrices (Shijo et al., 1994).
3. Environmental Biodegradation Studies
Brominated phenols, including derivatives like this compound, have been the subject of environmental biodegradation studies. These studies focus on understanding how such compounds are broken down by microorganisms under various conditions, which is crucial for assessing their environmental impact and for developing strategies for pollution remediation (Monserrate & Häggblom, 1997).
4. Synthesis and Characterization of Novel Compounds
Research in the field of synthetic chemistry often involves the synthesis and characterization of novel compounds derived from bromophenols, including this compound. These studies can lead to the development of new materials with potential applications in various industries (Sun Ducheng, 2012).
5. Studies in Medicinal Chemistry
Bromophenol derivatives have been explored for their potential in medicinal chemistry, including their antimicrobial and anticancer properties. This research is crucial for the development of new pharmaceuticals and therapeutic agents (Shaharyar et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that the compound is an isoxazole derivative , which are often used in chemical synthesis studies . Isoxazole derivatives are known to interact with various biological targets, but the specific targets for this compound need further investigation.
Mode of Action
As an isoxazole derivative , it may interact with its targets in a manner similar to other compounds in this class.
Result of Action
As an isoxazole derivative , it may have effects similar to other compounds in this class, but the specific effects of this compound would require further investigation.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. It is known that the compound should be handled in a well-ventilated place and that it may cause skin and eye irritation, as well as respiratory irritation .
properties
IUPAC Name |
4-bromo-2-(1,2-oxazol-5-yl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO2/c10-6-1-2-8(12)7(5-6)9-3-4-11-13-9/h1-5,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZXKAQGBZPKRHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C2=CC=NO2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30425287 | |
Record name | 4-Bromo-2-(5-isoxazolyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30425287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
213690-27-8 | |
Record name | 4-Bromo-2-(5-isoxazolyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30425287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-2-(5-isoxazolyl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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